![molecular formula C21H21N3O4S2 B298130 N-(2-methoxy-5-methylphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide](/img/structure/B298130.png)
N-(2-methoxy-5-methylphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide
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Overview
Description
N-(2-methoxy-5-methylphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide, also known as MTB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
N-(2-methoxy-5-methylphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide exerts its biological effects through the inhibition of various enzymes and signaling pathways involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. In addition, this compound has been shown to inhibit the activity of protein kinases, which are enzymes involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and modulation of immune responses. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
N-(2-methoxy-5-methylphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide has several advantages for lab experiments, including its high potency and selectivity, which make it an ideal lead compound for the development of new drugs. However, this compound also has some limitations, including its low solubility and stability, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of N-(2-methoxy-5-methylphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide, including the development of new analogs with improved properties, the investigation of its potential applications in the treatment of various diseases, and the elucidation of its mechanism of action at the molecular level. In addition, the use of this compound in combination with other drugs or therapies may also be explored to improve its efficacy and safety profiles.
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential applications in various fields. Further studies are needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.
Synthesis Methods
N-(2-methoxy-5-methylphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide can be synthesized through a multi-step process involving the reaction of 2-methoxy-5-methylphenylamine with thiosemicarbazide, followed by the reaction with 2-thienylcarboxaldehyde and benzenesulfonyl chloride. The final product is obtained through purification and isolation processes.
Scientific Research Applications
N-(2-methoxy-5-methylphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide has been extensively studied for its potential applications in various fields such as cancer research, drug discovery, and material science. In cancer research, this compound has shown promising results as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In material science, this compound has been studied for its potential applications in the development of new materials with improved properties.
properties
Molecular Formula |
C21H21N3O4S2 |
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Molecular Weight |
443.5 g/mol |
IUPAC Name |
2-[N-(benzenesulfonyl)-2-methoxy-5-methylanilino]-N-[(E)-thiophen-2-ylmethylideneamino]acetamide |
InChI |
InChI=1S/C21H21N3O4S2/c1-16-10-11-20(28-2)19(13-16)24(30(26,27)18-8-4-3-5-9-18)15-21(25)23-22-14-17-7-6-12-29-17/h3-14H,15H2,1-2H3,(H,23,25)/b22-14+ |
InChI Key |
FRYJQPZKFGDUOT-HYARGMPZSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)OC)N(CC(=O)N/N=C/C2=CC=CS2)S(=O)(=O)C3=CC=CC=C3 |
SMILES |
CC1=CC(=C(C=C1)OC)N(CC(=O)NN=CC2=CC=CS2)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N(CC(=O)NN=CC2=CC=CS2)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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